Cas no 79464-34-9 (Inuchinenolide B)

Inuchinenolide B structure
Inuchinenolide B structure
Product Name:Inuchinenolide B
CAS No:79464-34-9
MF:C17H22O5
MW:306.353585720062
CID:2016837
PubChem ID:57399053
Update Time:2025-04-21

Inuchinenolide B Chemical and Physical Properties

Names and Identifiers

    • Inuchinenolide B
    • Q27137689
    • 79464-34-9
    • CHEBI:69348
    • (3aR,4aR,5R,7S,9aR)-5-Hydroxy-5,8-dimethyl-3-methylene-2-oxo-2,3,3a,4,4a,5,6,7,9,9a-decahydroazuleno[6,5-b]furan-7-yl acetate
    • CHEMBL1911142
    • (3aR,4aR,5R,7S,9aR)-5-Hydroxy-5,8-dimethyl-3-methylene-2-oxo-2,3,3a,4,4a,5,6,7,9,9a-decahydroazuleno[6,5-b]furan-7-ylacetate
    • (3aR,4aR,5R,7S,9aR)-5-hydroxy-5,8-dimethyl-3-methylidene-2-oxo-2,3,3a,4,4a,5,6,7,9,9a-decahydroazuleno[6,5-b]furan-7-yl acetate
    • [(3aR,6S,8R,8aR,9aR)-8-hydroxy-5,8-dimethyl-1-methylidene-2-oxo-4,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate
    • ((3aR,6S,8R,8aR,9aR)-8-hydroxy-5,8-dimethyl-1-methylidene-2-oxo-4,6,7,8a,9,9a-hexahydro-3aH-azuleno(6,5-b)furan-6-yl) acetate
    • (3aR,4aR,5R,7S,9aR)-5-hydroxy-5,8-dimethyl-3-methylidene-2-oxo-2,3,3a,4,4a,5,6,7,9,9a-decahydroazuleno(6,5-b)furan-7-yl acetate
    • Inchi: 1S/C17H22O5/c1-8-5-13-11(9(2)16(19)22-13)6-12-15(8)14(21-10(3)18)7-17(12,4)20/h11-14,20H,2,5-7H2,1,3-4H3/t11-,12-,13-,14+,17-/m1/s1
    • InChI Key: PHMCCYUSORUPSX-MNLSVMLLSA-N
    • SMILES: O[C@]1(C)C[C@@H](C2=C(C)C[C@@H]3[C@@H](C(=C)C(=O)O3)C[C@@H]12)OC(C)=O

Computed Properties

  • Exact Mass: 306.14672380g/mol
  • Monoisotopic Mass: 306.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.787
  • Topological Polar Surface Area: 72.8Ų
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